(4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid

• IUPAC Name: (4R)-2-(3,5-dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C12H15NO4S/c1-16-8-3-7(4-9(5-8)17-2)11-13-10(6-18-11)12(14)15/h3-5,10-11,13H,6H2,1-2H3,(H,14,15)/t10-,11?/m0/s1
• InChI Key: LDAFEDIBZPMXFT-VUWPPUDQSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2NC(CS2)C(=O)O)OC
• Isomeric SMILES: COC1=CC(=CC(=C1)C2N[C@@H](CS2)C(=O)O)OC
• Molecular Formula: C12H15NO4S
• Molecular Weight: 269.32 g/mol

Description

(4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid, also known as DMTS, is a thiazolidine derivative that has been extensively studied for its potential therapeutic applications. DMTS is a small molecule that has been shown to possess several interesting biological properties, including anti-inflammatory, antioxidant, and anticancer activities.

Mechanism Of Action

The mechanism of action of (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid is not fully understood. However, several studies have suggested that (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid exerts its biological effects by modulating various signaling pathways. (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid has been shown to inhibit the NF-κB signaling pathway, which is a key regulator of inflammation and cancer. (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid has also been shown to activate the Nrf2 signaling pathway, which is involved in the regulation of antioxidant enzymes. Additionally, (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid has been shown to induce apoptosis in cancer cells by activating the caspase-dependent pathway.
Biochemical and Physiological Effects:
(4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid has been shown to possess several interesting biochemical and physiological effects. (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid has also been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.

Advantages And Limitations For Lab Experiments

(4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid has several advantages for lab experiments. (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid is a small molecule that can easily penetrate cells and tissues, making it a useful tool for studying cellular and molecular mechanisms. (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid is also relatively stable and can be stored for long periods of time. However, (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid has some limitations for lab experiments. (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid is not very water-soluble, which can make it difficult to dissolve in aqueous solutions. Additionally, (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid can be toxic at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for research on (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid. One potential direction is to further investigate the mechanism of action of (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid. Although several studies have suggested that (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid exerts its biological effects by modulating various signaling pathways, the exact mechanisms are not fully understood. Another potential direction is to investigate the potential therapeutic applications of (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, future studies could focus on developing more water-soluble derivatives of (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid to improve its bioavailability and reduce its toxicity.

Synthesis Methods

(4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid can be synthesized using a simple and efficient method. The synthesis of (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid involves the reaction between 3,5-dimethoxybenzaldehyde and L-cysteine in the presence of a base, such as sodium hydroxide. The reaction proceeds through a condensation reaction, followed by cyclization to form the thiazolidine ring. The resulting product is then purified by recrystallization to obtain pure (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid.

Scientific Research Applications

(4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid has been extensively studied for its potential therapeutic applications. Several studies have shown that (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid possesses anti-inflammatory, antioxidant, and anticancer activities. (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce oxidative stress by increasing the activity of antioxidant enzymes, such as superoxide dismutase and catalase. (4R)-2-(3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.